Magnesium, bromo(4-chloro-3-methoxyphenyl)-
Overview
Description
“Magnesium, bromo(4-chloro-3-methoxyphenyl)-” is a chemical compound with the formula C7H6BrClMgO . It is related to “Bromo(4-methoxyphenyl)magnesium”, which has the molecular formula CHBrMgO . These compounds are part of the Grignard reagents, a class of reagents developed by the French chemist François Auguste Victor Grignard .
Molecular Structure Analysis
The molecular structure of “Magnesium, bromo(4-chloro-3-methoxyphenyl)-” is likely similar to that of “Bromo(4-methoxyphenyl)magnesium”, which has a molecular formula of CHBrMgO . The exact structure would depend on the specific arrangement of the atoms and the presence of any additional functional groups or ligands.Chemical Reactions Analysis
Grignard reagents, including “Magnesium, bromo(4-chloro-3-methoxyphenyl)-”, are known for their reactivity and versatility in chemical reactions. They are often used in organic synthesis for the formation of new carbon-carbon bonds . For example, 4-Methoxyphenylmagnesium bromide is used in the synthesis of a tubulin polymerization inhibitor .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for “Magnesium, bromo(4-chloro-3-methoxyphenyl)-” and other Grignard reagents are likely to involve their continued use in organic synthesis. Their ability to form carbon-carbon bonds makes them invaluable tools in the creation of complex organic molecules for use in pharmaceuticals, materials science, and other fields .
properties
IUPAC Name |
magnesium;1-chloro-2-methoxybenzene-4-ide;bromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClO.BrH.Mg/c1-9-7-5-3-2-4-6(7)8;;/h2,4-5H,1H3;1H;/q-1;;+2/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSTNMFFLJLGTRN-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C[C-]=C1)Cl.[Mg+2].[Br-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrClMgO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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